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Compound of Interest

Compound Name: 2-Amino-5-nitrophenol

Cat. No.: B090527 Get Quote

An In-depth Technical Guide to 2-Amino-5-
nitrophenol
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, analysis, and biological activities of 2-Amino-5-nitrophenol. The

information is intended for researchers, scientists, and professionals in drug development and

chemical manufacturing.

Core Properties and Formula
2-Amino-5-nitrophenol is an organic compound that appears as brown amorphous granules

or powder[1]. It is a member of the nitrophenol class of compounds[1].

Molecular Formula: C₆H₆N₂O₃[2]

The quantitative data for 2-Amino-5-nitrophenol are summarized in the table below:
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Property Value

Molecular Weight 154.12 g/mol [2][3]

Melting Point 198-202 °C (decomposes)[1][4]

Appearance Brown amorphous granules or powder[1]

Solubility
Slightly soluble in water; soluble in ethanol,

acetone, and benzene[5]

Synthesis of 2-Amino-5-nitrophenol
A common method for the synthesis of 2-Amino-5-nitrophenol involves a two-step process

starting from o-aminophenol and urea. This process includes cyclocondensation and nitration,

followed by hydrolysis[6][7].

Experimental Protocol: Two-Step Synthesis
Step 1: Cyclocondensation and Nitration

In a reaction vessel, o-aminophenol and urea are reacted at a molar ratio of 1.00:1.05.

The mixture is heated to 115°C for 1.5 hours to undergo cyclocondensation, forming an

intermediate.

Nitration is then carried out at 40°C for 2 hours using a mixture of nitric acid (HNO₃) and

sulfuric acid (H₂SO₄)[7].

Step 2: Alkaline Hydrolysis

The nitrated intermediate is subjected to alkaline hydrolysis.

The reaction is conducted at 105°C for 2.5 hours to yield 2-Amino-5-nitrophenol[7].

This method is reported to have an overall yield of approximately 80%[7].
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Workflow for the synthesis of 2-Amino-5-nitrophenol.

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis

of 2-Amino-5-nitrophenol, particularly for quantification in various matrices such as hair dye

formulations and biological samples[8].

Experimental Protocol: HPLC Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b090527?utm_src=pdf-body-img
https://www.benchchem.com/product/b090527?utm_src=pdf-body
https://www.benchchem.com/product/b090527?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10050641/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A reverse-phase HPLC method can be employed for the separation and quantification of 2-
Amino-5-nitrophenol[9].

Column: A Newcrom R1 reverse-phase column is suitable for this analysis[9].

Mobile Phase: The mobile phase typically consists of a mixture of acetonitrile (MeCN) and

water. For applications requiring mass spectrometry (MS) compatibility, formic acid is used

as an additive. For other applications, phosphoric acid can be used[9].

Detection: UV detection is commonly used for the quantification of 2-Amino-5-
nitrophenol[10].

Application: This method is scalable and can be adapted for preparative separation to isolate

impurities. It is also suitable for pharmacokinetic studies[9].

Chemical Reactivity and Biological Activity
2-Amino-5-nitrophenol is a mild reducing agent and is incompatible with strong oxidizing

agents, strong bases, acid chlorides, and acid anhydrides. It is known to be slowly oxidized by

air at room temperature[2][11].

Biological Interactions and Toxicity
The biological activity of 2-Amino-5-nitrophenol has been a subject of study, particularly in the

context of its use in hair dyes.

Oxidative DNA Damage: Studies have shown that 2-Amino-5-nitrophenol can induce

copper(II)-dependent DNA cleavage, with a preference for thymine and guanine residues[3].

Mutagenicity: It has tested positive for mutagenicity in Salmonella typhimurium TA98[3].

Carcinogenicity: The National Toxicology Program (NTP) conducted a two-year study which

found some evidence of carcinogenic activity in male rats, indicated by an increased

incidence of pancreatic acinar adenomas at a specific dosage. However, no carcinogenic

activity was observed in female rats or mice[2][3].

Applications
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2-Amino-5-nitrophenol has several industrial and research applications.

Hair Dyes: It is a common ingredient in both semi-permanent and permanent hair coloring

products[4][12].

Chemical Intermediate: It serves as a starting material in the synthesis of various organic

molecules, including azo dyes and pharmacologically active compounds[2][4]. Specifically, it

is used in the manufacture of CI Solvent Red 8, which is utilized for coloring synthetic resins,

lacquers, inks, and wood stains[5][12].

Research Applications: In research, it is used as a reactant in diazotization and coupling

reactions for the preparation of biologically active molecules[2][4]. It has also been used as a

starting material in the synthesis of anticonvulsant agents[4]. More recently, it has been used

in the synthesis of nimesulide derivatives for potential cancer treatment by targeting the

tubulin protein[13].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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